Cas no 2229580-09-8 (5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole
• CAS No: 2229580-09-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6264951
• PubChem ID: 165643710
• Update Time: 2025-05-27

5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole
• 2229580-09-8
• EN300-1917987

• Inchi： 1S/C8H11BrN2/c1-3-11-6-10-5-8(11)7(2)4-9/h5-6H,2-4H2,1H3
• InChI Key： IJGVJPPEFIWGRE-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN=CN1CC

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole

Comprehensive Overview of 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole (CAS No. 2229580-09-8)

The compound 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole (CAS No. 2229580-09-8) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromopropenyl side chain and an ethyl-substituted imidazole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance solutions.

In recent years, the demand for heterocyclic compounds like 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole has surged due to their versatility in medicinal chemistry. This compound’s electrophilic bromine atom enables facile functionalization, a feature highly sought after in covalent drug design. With the rise of AI-driven molecular modeling, computational chemists frequently query its 3D conformational properties and binding affinities, reflecting broader industry interests in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2229580-09-8 serves as a critical building block for N-heterocycle scaffolds. Its imidazole ring mimics natural histidine residues, making it relevant in peptidomimetics and enzyme inhibitor development. Laboratories optimizing green chemistry protocols often investigate solvent-free routes for its preparation, addressing environmental concerns tied to traditional halogenated solvents. These efforts resonate with global initiatives like sustainable chemical manufacturing.

The compound’s physicochemical properties—such as moderate lipophilicity and hydrogen-bonding capacity—are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions. Such data is vital for hit-to-lead optimization pipelines, a recurring theme in high-throughput screening literature. Notably, its bromine moiety also facilitates palladium-catalyzed cross-coupling reactions, a staple in fragment-based drug discovery.

Emerging applications of 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole extend to material science, where its conjugated double bonds contribute to organic semiconductor research. This interdisciplinary relevance underscores its utility beyond life sciences, answering growing searches for multipurpose chemical intermediates. As patent databases reveal, its derivatives are increasingly claimed in photovoltaic materials and OLED (Organic Light-Emitting Diode) technologies.

Quality control of CAS No. 2229580-09-8 typically involves HPLC purity assays and NMR spectral validation, topics heavily documented in analytical chemistry forums. Suppliers emphasizing batch-to-batch consistency cater to stringent regulatory standards, particularly for GMP-compliant synthesis. These practices align with the pharmaceutical industry’s shift toward quality-by-design (QbD) principles.

In summary, 5-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole exemplifies the convergence of synthetic utility and biomedical relevance. Its role in cutting-edge research—from targeted therapeutics to advanced materials—ensures sustained interest among chemists and innovators. As open-access chemical databases expand, this compound’s structure-property datasets will likely fuel further breakthroughs in rational molecular design.